Cas no 1361579-77-2 (2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1361579-77-2
• MF: C₁₃H₅Cl₃F₃NO
• MW: 354.539110898972
• CID: 4967146
• Update Time: 2025-10-28

2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C13H5Cl3F3NO/c14-9-1-6(2-10(15)12(9)16)11-3-7(5-21)8(4-20-11)13(17,18)19/h1-5H
• InChI Key： CKBWJDFYIOBEFY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C=O)C(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 352.938881 g/mol
• Monoisotopic Mass: 352.938881 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30
• Molecular Weight: 354.5

Additional information on 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde

2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde: A Comprehensive Overview

The compound 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde (CAS No. 1361579-77-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a trichlorophenyl group with a trifluoromethyl group attached to an isonicotinaldehyde backbone. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development in the fields of organic synthesis and drug discovery.

Recent studies have highlighted the importance of trichlorophenyl groups in modulating the electronic properties of aromatic compounds. The trifluoromethyl group, on the other hand, is known for its strong electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. These features make 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde a promising candidate for applications in medicinal chemistry, where precise control over molecular properties is essential for drug design.

The synthesis of this compound involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic ring. Researchers have employed various strategies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to achieve the desired product. The use of advanced catalytic systems has further enhanced the efficiency and selectivity of these reactions, making large-scale production feasible for industrial applications.

In terms of applications, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde has shown potential in the development of novel agrochemicals and pharmaceutical agents. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored in recent studies. For instance, researchers have utilized this compound as a key intermediate in the synthesis of antiviral agents with high potency against emerging viral strains.

The stability and reactivity of this compound under various reaction conditions have also been investigated in depth. Studies have demonstrated that the trichlorophenyl group enhances the thermal stability of the molecule, while the trifluoromethyl group facilitates its participation in electrophilic aromatic substitution reactions. These properties make it an ideal building block for constructing complex molecular architectures in organic synthesis.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde is crucial for its safe handling and application. Recent research has focused on identifying biodegradation mechanisms and assessing its potential toxicity to aquatic organisms. These studies aim to ensure that its use aligns with sustainable chemical practices and minimizes adverse environmental effects.

In conclusion, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)isonicotinaldehyde (CAS No. 1361579-77-2) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and versatile reactivity make it a valuable tool for advancing research in organic chemistry and drug discovery. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in these fields.